2-Naphthalenecarboxylic acid, 8-bromo-4-hydroxy-5-(1-methylethoxy)-, ethyl ester

• Molecular Formula: C16H17BrO4
• Molecular Weight: 353.21 g/mol
• IUPAC Name: ethyl 8-bromo-4-hydroxy-5-propan-2-yloxynaphthalene-2-carboxylate
• InChI: InChI=1S/C16H17BrO4/c1-4-20-16(19)10-7-11-12(17)5-6-14(21-9(2)3)15(11)13(18)8-10/h5-9,18H,4H2,1-3H3
• InChI Key: LLQBMOCNAQNASG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC(=C2C(=C1)O)OC(C)C)Br

Description

2-Naphthalenecarboxylic acid, 8-bromo-4-hydroxy-5-(1-methylethoxy)-, ethyl ester is a useful research compound. Its molecular formula is C16H17BrO4 and its molecular weight is 353.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.9 g (34.8 mmol) (E)-3-carboethoxy-4-(2'-bromo-5'-isopropylphenyl)-3-butenic acid (3) were dissolved in 340 acetic anhydride and heated for 6 h in reflux. After cooling to room temperature, a solution of 200 g ice, 200 g water and 90 g K2CO3 were added. After extraction with dichloromethane, the combined organic layers were dried (MgSO4), filtered and concentrated under reduced pressure. The dried residue was dissolved in a solution of 8.40 g (389 mmol) sodium in 300 mL dry ethanol and stirred for 4 h at room temperature under Ar. The solvent was removed in vacuo and the residue was partitioned between 100 mL dichloromethane and 30 mL 2N HCl-solution. The organic phases were collected, dried (MgSO4) and concentrated under reduced pressure. The residue was recrystallized from isopropanol to give 11.7 g (95%) ethyl-8-bromo-4-hydroxy-5-isopropoxy-2-naphthoate as yellow crystals (m.p. 106° C.).